2-[[4-[(7-Chloro-4-quinolinyl)amino]pentyl]amino]-ethan-1,1,2,2-d4-ol

• IUPAC Name: 2-[4-[(7-chloroquinolin-4-yl)amino]pentylamino]-1,1,2,2-tetradeuterioethanol
• InChI: InChI=1S/C16H22ClN3O/c1-12(3-2-7-18-9-10-21)20-15-6-8-19-16-11-13(17)4-5-14(15)16/h4-6,8,11-12,18,21H,2-3,7,9-10H2,1H3,(H,19,20)/i9D2,10D2
• InChI Key: XFICNUNWUREFDP-YQUBHJMPSA-N
• Canonical SMILES: CC(CCCNCCO)NC1=C2C=CC(=CC2=NC=C1)Cl
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])O)NCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl
• Molecular Formula: C16H22ClN3O
• Molecular Weight: 311.84 g/mol

Description

Desethyl Hydroxychloroquine-d4 is a deuterated form of desethyl hydroxychloroquine, which is an active metabolite of hydroxychloroquine. This compound is primarily used as an internal standard for the quantification of desethyl hydroxychloroquine in various analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) . The deuterium labeling (d4) helps in distinguishing it from non-labeled compounds during analysis.

Scientific Research Applications

Desethyl Hydroxychloroquine-d4 has a wide range of scientific research applications, including:

Chemistry: Used as an internal standard in analytical chemistry for the quantification of desethyl hydroxychloroquine

Biology: Studied for its metabolic pathways and interactions with biological systems.

Medicine: Investigated for its potential therapeutic effects and as a reference standard in pharmacokinetic studies.

Industry: Utilized in the development and validation of analytical methods for quality control and regulatory compliance.

Mechanism of Action

Desethyl Hydroxychloroquine-d4 exerts its effects through its interaction with cytochrome P450 enzymes, specifically CYP2D6, CYP3A4, CYP3A5, and CYP2C8 . These enzymes mediate the desethylation of hydroxychloroquine, leading to the formation of desethyl hydroxychloroquine. The deuterium labeling helps in tracking and quantifying the compound during analytical procedures .

Biochemical Analysis

Biochemical Properties

2-[[4-[(7-Chloro-4-quinolinyl)amino]pentyl]amino]-ethan-1,1,2,2-d4-ol plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. Notably, it inhibits heme polymerase, an enzyme critical for the survival of the malaria parasite, Plasmodium falciparum . Additionally, it modulates the activity of Toll-like receptors (TLR7 and TLR9), which are essential for the immune response . These interactions highlight the compound’s multifaceted role in biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For instance, it inhibits the production of pro-inflammatory cytokines such as IL-6, IL-17A, and IL-22 in peripheral blood mononuclear cells . This inhibition is crucial for its anti-inflammatory effects. Furthermore, the compound affects autophagy by inhibiting the accumulation of sequestosome-1 (SQSTM1) puncta in mouse embryonic fibroblasts .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to heme, preventing its polymerization, which is toxic to the malaria parasite . Additionally, it modulates the activity of Toll-like receptors, thereby influencing the immune response . The compound also affects gene expression by inhibiting the production of pro-inflammatory cytokines and modulating autophagy-related genes .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound have been studied extensively in laboratory settings. Over time, the compound maintains its stability under standard storage conditions . Long-term studies have shown that it continues to exert its effects on cellular functions, including the inhibition of cytokine production and modulation of autophagy, even after prolonged exposure .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At therapeutic doses, the compound effectively inhibits the malaria parasite and modulates the immune response without significant adverse effects . At higher doses, toxic effects such as gastrointestinal disturbances and retinal toxicity have been observed . These findings underscore the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver, where it undergoes dealkylation and oxidation . The compound interacts with cytochrome P450 enzymes, which play a crucial role in its metabolism . These interactions can affect metabolic flux and the levels of various metabolites, influencing the compound’s overall efficacy and safety .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and distribution . The compound tends to accumulate in lysosomes, where it exerts its effects on autophagy and cytokine production . This localization is critical for its therapeutic actions.

Subcellular Localization

The subcellular localization of this compound is primarily within lysosomes . This localization is facilitated by specific targeting signals and post-translational modifications that direct the compound to these organelles . Within lysosomes, the compound modulates autophagy and cytokine production, contributing to its therapeutic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

Desethyl Hydroxychloroquine-d4 is synthesized through the desethylation of hydroxychloroquine. The process involves the use of cytochrome P450 (CYP) isoforms, including CYP2D6, CYP3A4, CYP3A5, and CYP2C8 . The reaction conditions typically involve the use of deuterated reagents to introduce the deuterium atoms into the molecule.

Industrial Production Methods

Industrial production of Desethyl Hydroxychloroquine-d4 involves large-scale synthesis using similar desethylation processes. The production is carried out under controlled conditions to ensure high purity and yield. The compound is then purified and formulated as a solid for use in analytical applications .

Chemical Reactions Analysis

Types of Reactions

Desethyl Hydroxychloroquine-d4 undergoes various chemical reactions, including:

Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce hydroxylated derivatives, while reduction may produce deuterated analogs with reduced functional groups .

Comparison with Similar Compounds

Desethyl Hydroxychloroquine-d4 is unique due to its deuterium labeling, which distinguishes it from other similar compounds. Some similar compounds include:

Hydroxychloroquine: The parent compound from which desethyl hydroxychloroquine is derived.

Desethyl Hydroxychloroquine: The non-deuterated form of the compound.

Bisdesethylchloroquine: Another metabolite of hydroxychloroquine, which undergoes further desethylation.

Desethyl Hydroxychloroquine-d4 is particularly valuable in analytical applications due to its stability and distinguishable mass, making it an essential tool for accurate quantification and analysis .